Thunberg Fritillary Bulb

Plant Description

Thunberg Fritillary Bulb (Fritillaria thunbergii), known as Tu Bei Mu in Traditional Chinese Medicine (TCM), is a bulb commonly used for its expectorant and antitussive properties. It is often employed to clear heat, resolve phlegm, and alleviate coughs, particularly those associated with lung heat or dryness. Research explores its potential anti-inflammatory and immunomodulatory effects, with active compounds like fritilline alkaloids being of interest in pharmacological studies.
